1-phenyl-4-(tetrahydro-2-furanylmethoxy)phthalazine
Overview
Description
1-Phenyl-4-(tetrahydro-2-furanylmethoxy)phthalazine, also known as THF-Phthalazine, is a chemical compound that has been extensively studied for its potential use in scientific research. It belongs to the phthalazine family of compounds and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 1-phenyl-4-(tetrahydro-2-furanylmethoxy)phthalazineine is not fully understood. However, it is believed to act as a partial agonist at serotonin receptors. It has been found to have a high affinity for the 5-HT1A receptor, which is involved in the regulation of mood and anxiety. 1-phenyl-4-(tetrahydro-2-furanylmethoxy)phthalazineine has also been shown to have an effect on the activity of the monoamine neurotransmitter system, which is involved in the regulation of mood and emotion.
Biochemical and Physiological Effects
1-phenyl-4-(tetrahydro-2-furanylmethoxy)phthalazineine has been found to have a number of biochemical and physiological effects. It has been shown to increase levels of serotonin and dopamine in the brain, which are neurotransmitters involved in the regulation of mood and emotion. Additionally, 1-phenyl-4-(tetrahydro-2-furanylmethoxy)phthalazineine has been found to have anxiolytic and antidepressant effects in animal models.
Advantages and Limitations for Lab Experiments
1-phenyl-4-(tetrahydro-2-furanylmethoxy)phthalazineine has several advantages for lab experiments. It is a highly selective ligand for serotonin receptors and has been used in radioligand binding assays. Additionally, it has been found to have anxiolytic and antidepressant effects in animal models, making it a potential candidate for the development of new drugs for the treatment of neurological disorders. However, 1-phenyl-4-(tetrahydro-2-furanylmethoxy)phthalazineine has some limitations, including its low solubility in water and its potential toxicity.
Future Directions
There are several future directions for the study of 1-phenyl-4-(tetrahydro-2-furanylmethoxy)phthalazineine. One potential direction is the development of new drugs for the treatment of neurological disorders such as depression and anxiety. Additionally, further research is needed to fully understand the mechanism of action of 1-phenyl-4-(tetrahydro-2-furanylmethoxy)phthalazineine and its effects on the neurotransmitter system. Furthermore, the development of new synthesis methods for 1-phenyl-4-(tetrahydro-2-furanylmethoxy)phthalazineine could lead to the production of more efficient and cost-effective ligands for scientific research.
Scientific Research Applications
1-phenyl-4-(tetrahydro-2-furanylmethoxy)phthalazineine has been studied for its potential use in various scientific research fields, including neuroscience, pharmacology, and medicinal chemistry. It has been found to have a high affinity for serotonin receptors and has been used as a ligand in radioligand binding assays. Additionally, 1-phenyl-4-(tetrahydro-2-furanylmethoxy)phthalazineine has been studied for its potential use in the treatment of neurological disorders such as depression and anxiety.
properties
IUPAC Name |
1-(oxolan-2-ylmethoxy)-4-phenylphthalazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O2/c1-2-7-14(8-3-1)18-16-10-4-5-11-17(16)19(21-20-18)23-13-15-9-6-12-22-15/h1-5,7-8,10-11,15H,6,9,12-13H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YQSBXKRJTUXTJL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)COC2=NN=C(C3=CC=CC=C32)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Phenyl-4-(tetrahydro-2-furanylmethoxy)phthalazine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[4-({[5-(4-chlorophenyl)-7-(2-methoxyphenyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]amino}sulfonyl)phenyl]acetamide](/img/structure/B4083398.png)
![N-(4-ethoxy-2-nitrophenyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]thio}propanamide](/img/structure/B4083433.png)
![N-(4-methoxybenzyl)-N-[3-(2-methoxyphenyl)-3-(4-methoxyphenyl)propyl]acetamide](/img/structure/B4083449.png)
![2-chloro-N-{1-[5-({2-[(2-fluorophenyl)amino]-2-oxoethyl}thio)-4-methyl-4H-1,2,4-triazol-3-yl]-3-methylbutyl}benzamide](/img/structure/B4083458.png)
![2-methyl-4-{3-nitro-4-[(3-pyridinylmethyl)amino]phenyl}-1(2H)-phthalazinone](/img/structure/B4083465.png)
![2-(4-nitrophenoxy)-N-[4-(1-piperidinylmethyl)phenyl]acetamide](/img/structure/B4083469.png)
![2-nitro-N-[2-(4-pyridinyl)ethyl]-4-(trifluoromethyl)aniline](/img/structure/B4083496.png)
![N'-[4-(benzyloxy)phenyl]-N,N-diethylethanediamide](/img/structure/B4083508.png)
![5,5'-[2-(3,4-dimethoxyphenyl)-1,1-ethenediyl]bis[1-(4-methoxyphenyl)-1H-tetrazole]](/img/structure/B4083519.png)